Cas no 342425-45-0 (1-[1-(4-chlorophenyl)cyclohexyl]methanamine)

• Product Name: 1-[1-(4-chlorophenyl)cyclohexyl]methanamine
• CAS No: 342425-45-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 2149777
• Update Time: 2025-06-13

1-[1-(4-chlorophenyl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(4-chlorophenyl)cyclohexyl)methanamine
• [1-(4-chlorophenyl)cyclohexyl]methanamine
• NVXHEFNSQQTTPF-UHFFFAOYSA-N
• NE18933
• Z1262252876
• 1-[1-(4-chlorophenyl)cyclohexyl]methanamine

• Inchi： 1S/C13H18ClN/c14-12-6-4-11(5-7-12)13(10-15)8-2-1-3-9-13/h4-7H,1-3,8-10,15H2
• InChI Key： NVXHEFNSQQTTPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CN)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 321.7±25.0 °C at 760 mmHg
• Flash Point: 182.1±11.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[1-(4-chlorophenyl)cyclohexyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[1-(4-chlorophenyl)cyclohexyl]methanamine

Research Briefing on 1-[1-(4-chlorophenyl)cyclohexyl]methanamine (CAS: 342425-45-0): Recent Advances and Applications in Chemical Biology and Medicine

1-[1-(4-chlorophenyl)cyclohexyl]methanamine (CAS: 342425-45-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the cyclohexyl and chlorophenyl moieties, make it a promising candidate for various biomedical applications.

Recent research has explored the synthesis and optimization of 1-[1-(4-chlorophenyl)cyclohexyl]methanamine, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These studies have laid the groundwork for further investigations into its biological activity and potential therapeutic uses.

Pharmacological studies have revealed that 1-[1-(4-chlorophenyl)cyclohexyl]methanamine exhibits notable interactions with central nervous system (CNS) targets, particularly those involved in neurotransmitter regulation. Preliminary in vitro and in vivo experiments suggest that the compound may have modulatory effects on dopamine and serotonin receptors, which could have implications for treating neuropsychiatric disorders such as depression and anxiety. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its CNS activity, recent studies have investigated the compound's potential as an anti-inflammatory and analgesic agent. Animal models have demonstrated that 1-[1-(4-chlorophenyl)cyclohexyl]methanamine can reduce inflammation and pain responses, possibly through the inhibition of pro-inflammatory cytokines. These findings highlight its versatility and suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

Despite these promising results, challenges remain in the development of 1-[1-(4-chlorophenyl)cyclohexyl]methanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural analogs and derivatives to optimize its pharmacological profile and minimize adverse effects.

In conclusion, 1-[1-(4-chlorophenyl)cyclohexyl]methanamine (CAS: 342425-45-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a promising candidate for various therapeutic applications, particularly in the CNS and anti-inflammatory domains. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.